Cas no 7269-35-4 (S-Butyl Thiobenzoate)

• Product Name: S-Butyl Thiobenzoate
• CAS No: 7269-35-4
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• MDL: MFCD00039955
• CID: 820700
• PubChem ID: 87563961
• Update Time: 2025-04-19

S-Butyl Thiobenzoate Chemical and Physical Properties

Names and Identifiers

• Thiobenzoic acid S-n-butyl ester
• S-Butyl Thiobenzoate
• S-butyl benzenecarbothioate
• n-BUTYL THIOBENZOATE
• S-butyl benzothioate
• S-n-butyl benzenethioate
• Thiobenzoesaeure-S-butylester
• Thiobenzoic Acid S-Butyl Ester
• n-Butylthio benzoate
• MFCD00039955
• BUTYL THIOBENZOATE
• S-BUTYLTHIOBENZOATE
• Benzoic acid, thio-, S-butyl ester
• D88730
• Butyl thiolbenzoate
• DTXSID90494974
• FT-0636409
• KXXZPIFZTPWOJJ-UHFFFAOYSA-N
• Thiobenzoic acid, S-n-butyl ester
• SCHEMBL6057163
• Benzenecarbothioic acid, S-butyl ester
• 7269-35-4
• B1009
• DB-055664
• (butylsulfanyl)(phenyl)methanone

• MDL： MFCD00039955
• Inchi： 1S/C11H14OS/c1-2-3-9-13-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： KXXZPIFZTPWOJJ-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 194.07700
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1,05 g/cm3
• Boiling Point: 160°C/23mmHg(lit.)
• Refractive Index: 1.5520-1.5550
• PSA: 42.37000
• LogP: 3.36010
• Solubility: Not available

S-Butyl Thiobenzoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives